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Compound of Interest

Compound Name: 7-Deaza-2-mercaptohypoxanthine

Cat. No.: B014463 Get Quote

7-Deaza-2-mercaptohypoxanthine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Deaza-2-
mercaptohypoxanthine, a modified purine analog. While specific experimental data and direct

signaling pathway involvement for this particular compound are not extensively documented in

publicly available literature, this paper extrapolates its potential applications and characteristics

based on the well-studied class of 7-deaza purine analogs.

Core Molecular Data
The fundamental molecular properties of 7-Deaza-2-mercaptohypoxanthine are summarized

below. This data is essential for its use in experimental settings, including solution preparation

and analytical characterization.

Property Value

Molecular Formula C₆H₅N₃OS

Molecular Weight 167.19 g/mol
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Introduction to 7-Deaza Purine Analogs
7-Deaza purine analogs are a class of molecules where the nitrogen atom at the 7th position of

the purine ring is replaced by a carbon atom. This modification significantly alters the electronic

properties and hydrogen-bonding capabilities of the molecule without drastically changing its

overall shape. The most well-documented application of this class of compounds is in

molecular biology, particularly in techniques involving DNA amplification and sequencing.

The substitution of the N7 nitrogen with a carbon atom prevents the formation of Hoogsteen

base pairing, which can lead to secondary structures in GC-rich DNA sequences. These

secondary structures often impede the processivity of DNA polymerases, resulting in failed or

inefficient PCR and sequencing reactions. By incorporating 7-deaza purine analogs, such as 7-

deaza-2'-deoxyguanosine (a related compound), these secondary structures are destabilized,

allowing for more robust and reliable enzymatic processing of the DNA template.

Potential Applications and Research Directions
Given the properties of the 7-deaza purine core, 7-Deaza-2-mercaptohypoxanthine could be

investigated for several applications:

Nucleic Acid Research: As a modified nucleobase, it could be used to synthesize novel

oligonucleotides with unique properties. The presence of the 2-mercapto group offers a site

for further chemical modification or for studying the impact of sulfur substitution on nucleic

acid structure and function.

Enzymatic Assays: The mercapto group could serve as a reactive handle in the development

of enzyme inhibitors or as a probe in enzymatic assays.

Antiviral and Anticancer Drug Development: Many purine analogs exhibit biological activity.

The unique structure of 7-Deaza-2-mercaptohypoxanthine makes it a candidate for

screening in antiviral and anticancer assays. The 7-deaza modification can confer resistance

to certain metabolic enzymes, potentially increasing the bioavailability and efficacy of a drug

candidate.
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The following diagram illustrates a general workflow for the application of 7-deaza purine

analogs in molecular biology, which could be adapted for studies involving 7-Deaza-2-
mercaptohypoxanthine.
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Conceptual workflow for the utilization of 7-deaza purine analogs in research.

Conclusion
7-Deaza-2-mercaptohypoxanthine represents a molecule of interest for researchers in

medicinal chemistry, molecular biology, and drug development. While specific experimental

protocols and biological pathway information for this compound are currently limited, the

established utility of the 7-deaza purine scaffold suggests a range of potential applications.

Further research is warranted to fully elucidate the chemical and biological properties of this

intriguing purine analog.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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